Cas no 733031-27-1 (10-[(piperidin-1-yl)methyl]-7-thia-9,11-diazatricyclo[6.4.0.02,?]dodeca-1(8),2(6),9-trien-12-one)

• Product Name: 10-[(piperidin-1-yl)methyl]-7-thia-9,11-diazatricyclo[6.4.0.02,?]dodeca-1(8),2(6),9-trien-12-one
• CAS No: 733031-27-1
• MF: C₁₅H₁₉N₃OS
• MW: 289.39586186409
• CID: 5224850
• PubChem ID: 2452349
• Update Time: 2025-11-01

10-[(piperidin-1-yl)methyl]-7-thia-9,11-diazatricyclo[6.4.0.02,?]dodeca-1(8),2(6),9-trien-12-one Chemical and Physical Properties

Names and Identifiers

• 10-(piperidin-1-ylmethyl)-7-thia-9,11-diazatricyclo[6.4.0.0,2,6]dodeca-1(8),2(6),9-trien-12-one
• 4H-Cyclopenta[4,5]thieno[2,3-d]pyrimidin-4-one, 1,5,6,7-tetrahydro-2-(1-piperidinylmethyl)-
• 10-[(piperidin-1-yl)methyl]-7-thia-9,11-diazatricyclo[6.4.0.02,?]dodeca-1(8),2(6),9-trien-12-one

• Inchi： 1S/C15H19N3OS/c19-14-13-10-5-4-6-11(10)20-15(13)17-12(16-14)9-18-7-2-1-3-8-18/h1-9H2,(H,16,17,19)
• InChI Key： OTFRBZHXWUAZPO-UHFFFAOYSA-N
• SMILES： C1(CN2CCCCC2)=NC(=O)C2C3CCCC=3SC=2N1

Additional information on 10-[(piperidin-1-yl)methyl]-7-thia-9,11-diazatricyclo[6.4.0.02,?]dodeca-1(8),2(6),9-trien-12-one

Introduction to Compound with CAS No. 733031-27-1 and Its Applications in Chemical Biology

Compound with the CAS number 733031-27-1 is a highly specialized molecule that has garnered significant attention in the field of chemical biology and pharmaceutical research. The molecular structure of this compound, denoted as 10-[(piperidin-1-yl)methyl]-7-thia-9,11-diazatricyclo[6.4.0.02,?]dodeca-1(8),2(6),9-trien-12-one, exhibits a complex and intricate framework that makes it a promising candidate for various biological and medicinal applications.

The unique structural features of this compound, particularly its tricyclic backbone and the presence of a piperidine moiety, contribute to its remarkable chemical and biological properties. The tricyclic system provides a rigid scaffold that can interact with biological targets in a highly specific manner, while the piperidine group enhances solubility and bioavailability, making it an attractive candidate for drug development.

In recent years, there has been a growing interest in the development of novel heterocyclic compounds for their potential therapeutic applications. The compound with CAS No. 733031-27-1 fits well within this trend, as it combines structural complexity with functional diversity. This has led to extensive research into its pharmacological properties, including its potential as an inhibitor or modulator of various biological pathways.

One of the most compelling aspects of this compound is its ability to interact with enzymes and receptors in a targeted manner. The tricyclic core and the piperidine group work synergistically to create a molecule that can bind to specific biological targets with high affinity. This specificity is crucial for developing drugs that are effective while minimizing side effects.

Recent studies have highlighted the compound's potential in the treatment of neurological disorders. Its ability to modulate neurotransmitter activity has been particularly intriguing, leading to investigations into its role as a potential therapeutic agent for conditions such as depression, anxiety, and neurodegenerative diseases. The intricate structure of the compound allows it to interact with neurotransmitter receptors in a way that could potentially restore balance in affected neural circuits.

The pharmacokinetic properties of this compound are also worth mentioning. The presence of the piperidine group enhances its solubility in water, which is beneficial for oral administration. Additionally, the tricyclic system contributes to its stability, ensuring that it remains effective over time. These characteristics make it a promising candidate for further development into a therapeutic drug.

Another area where this compound shows promise is in the field of anti-inflammatory agents. Inflammation is a key factor in many chronic diseases, and developing new compounds that can modulate inflammatory responses is crucial for treating these conditions. The unique structure of this compound has been found to interact with inflammatory pathways, potentially reducing inflammation without causing significant side effects.

The synthesis of this compound represents a significant achievement in organic chemistry. The multi-step synthesis process involves careful control of reaction conditions to ensure high yield and purity. Researchers have developed innovative synthetic routes that allow for the efficient production of this complex molecule, paving the way for further exploration of its biological properties.

In conclusion, compound with CAS No. 733031-27-1 is a fascinating molecule with numerous potential applications in chemical biology and pharmaceutical research. Its unique structural features make it an excellent candidate for drug development, particularly in the treatment of neurological disorders and inflammation-related conditions. As research continues to uncover more about its properties and potential uses, it is likely that this compound will play an increasingly important role in the development of new therapies.